Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium
Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium
Brand Name:
Vulcanchem
CAS No.:
109516-82-7
VCID:
VC20765324
InChI:
InChI=1S/C38H63N2O7P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-28-39-36(41)44-32-37(2)26-27-38(3,47-37)33-46-48(42,43)45-31-30-40-29-22-24-34-23-19-20-25-35(34)40/h19-20,22-25,29H,4-18,21,26-28,30-33H2,1-3H3,(H-,39,41,42,43)/t37-,38+/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCCNC(=O)OCC1(CCC(O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C
Molecular Formula:
C38H63N2O7P
Molecular Weight:
690.9 g/mol
Dimethyltetrahydrofuran methoxyphosphinyloxyethylquinolinium
CAS No.: 109516-82-7
Cat. No.: VC20765324
Molecular Formula: C38H63N2O7P
Molecular Weight: 690.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109516-82-7 |
|---|---|
| Molecular Formula | C38H63N2O7P |
| Molecular Weight | 690.9 g/mol |
| IUPAC Name | [(2R,5S)-2,5-dimethyl-5-(octadecylcarbamoyloxymethyl)oxolan-2-yl]methyl 2-quinolin-1-ium-1-ylethyl phosphate |
| Standard InChI | InChI=1S/C38H63N2O7P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-28-39-36(41)44-32-37(2)26-27-38(3,47-37)33-46-48(42,43)45-31-30-40-29-22-24-34-23-19-20-25-35(34)40/h19-20,22-25,29H,4-18,21,26-28,30-33H2,1-3H3,(H-,39,41,42,43)/t37-,38+/m0/s1 |
| Standard InChI Key | JANHWNKOVXOFLY-QPPIDDCLSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCNC(=O)OC[C@@]1(CC[C@](O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C |
| SMILES | CCCCCCCCCCCCCCCCCCNC(=O)OCC1(CCC(O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCNC(=O)OCC1(CCC(O1)(C)COP(=O)([O-])OCC[N+]2=CC=CC3=CC=CC=C32)C |
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